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Compound of Interest

Compound Name: IOX5

Cat. No.: B15567862 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of IOX5, a

selective prolyl hydroxylase (PHD) inhibitor used in research. Adherence to these procedures is

critical for ensuring personnel safety, environmental protection, and regulatory compliance.

IOX5 is utilized in laboratory settings to stabilize HIF-1α, inhibit cell proliferation, and induce

apoptosis, underscoring the need for cautious handling and disposal due to its biological

activity.[1]

Waste Management and Disposal Plan
All IOX5 waste is to be treated as hazardous chemical waste. This includes pure IOX5 powder,

solutions containing IOX5, contaminated labware, and personal protective equipment (PPE).

Under no circumstances should IOX5 waste be disposed of in regular trash or down the drain.

[2][3]

Step 1: Segregation and Collection
Proper segregation of waste is the first critical step. Different types of IOX5 waste must be

collected in separate, clearly labeled, and compatible containers.

Solid IOX5 Waste: Collect unused or expired IOX5 powder in its original container or a

designated, sealed, and labeled hazardous waste container.
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IOX5 Solutions: Solutions of IOX5, often prepared in Dimethyl Sulfoxide (DMSO), should be

collected in a dedicated, leak-proof container labeled "Hazardous Waste: IOX5 in DMSO".[4]

[5] Do not mix with other solvent waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Contaminated Labware: Disposable items such as pipette tips, tubes, and flasks that have

come into contact with IOX5 should be collected in a designated, puncture-resistant

container lined with a chemically resistant bag.[6] This container must be clearly labeled as

"Hazardous Waste: IOX5 Contaminated Labware".

Contaminated PPE: Gloves, lab coats, and other PPE contaminated with IOX5 should be

collected in a designated, sealed bag labeled "Hazardous Waste: IOX5 Contaminated PPE".

Step 2: Labeling and Storage
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: IOX5

The solvent used (e.g., DMSO)

The primary hazards (e.g., "Toxic," "Biologically Active")

The date of waste accumulation

Store all IOX5 waste containers in a designated, secure area away from general laboratory

traffic. Ensure secondary containment is used for liquid waste to prevent spills.

Step 3: Disposal
Contact your institution's EHS office to arrange for the pickup and disposal of IOX5 waste. All

IOX5 waste must be disposed of through a licensed hazardous waste disposal company.[7] Do

not attempt to treat or neutralize IOX5 waste in the laboratory.

Quantitative Data for IOX5
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The following table summarizes key quantitative data for IOX5.

Property Value Reference

Molecular Formula C₁₇H₁₉F₃N₄O₂ [8]

Molecular Weight 368.35 g/mol [8]

IC₅₀ for PHD2 0.19 µM [1]

Solubility in DMSO ≥ 2.5 mg/mL (6.79 mM) [8]

Experimental Protocols
Detailed experimental protocols for the use of IOX5 can be found with the supplier,

MedChemExpress. These protocols include instructions for preparing stock solutions and

working solutions for in vitro and in vivo studies.[1]
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Caption: IOX5 Waste Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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